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Compound of Interest

2-Amino-5-bromo-2'-
Compound Name:
fluorobenzophenone

Cat. No.: B016372

An In-Depth Technical Guide to 2-Amino-5-bromo-2'-fluorobenzophenone: Properties,
Synthesis, and Applications

Introduction

2-Amino-5-bromo-2'-fluorobenzophenone is a substituted benzophenone derivative that
serves as a critical building block and intermediate in synthetic organic chemistry. Its
trifunctional structure, featuring amino, bromo, and fluoro groups, makes it a versatile precursor
for the synthesis of complex heterocyclic molecules and active pharmaceutical ingredients
(APIs).[1] This guide provides a comprehensive overview of its chemical and physical
properties, outlines a representative synthetic workflow, details its significant applications in
medicinal chemistry, and discusses analytical methodologies for its characterization and quality
control. Primarily, it is recognized as a key precursor in the synthesis of benzodiazepines, such
as flubromazepam, and serves as an analytical reference standard for forensic and research
applications.[2]

Physicochemical Properties and Chemical Identity

A thorough understanding of the physicochemical properties of 2-Amino-5-bromo-2'-
fluorobenzophenone is essential for its handling, storage, and application in synthetic
protocols. The compound is typically a yellow crystalline solid.[3] For long-term stability, it is
recommended to be stored at -20°C.[1][2]
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Property Value Source(s)
(2-amino-5-bromophenyl)(2-

IUPAC Name [11[4]
fluorophenyl)methanone
2-Amino-2'-fluoro-5-

Synonyms [2][4]
bromobenzophenone

CAS Number 1479-58-9 [1][41[5]

Molecular Formula C13H9BrFNO [11[4115]

Molecular Weight 294.12 g/mol [1][5]16]

Appearance Crystalline Solid [2][3]

Purity >98% (Commercial Grades) [2]

- DMF: 30 mg/mL; DMSO: 30

Solubility [2]
mg/mL; Ethanol: 30 mg/mL

Storage Temperature -20°C [2]
XCOKDXNGCQXFCV-

InChl Key

UHFFFAOYSA-N

[1](21[4]

Synthetic Pathways: A Representative Workflow

The synthesis of 2-Amino-5-bromo-2'-fluorobenzophenone typically involves a multi-step

process. A common strategy is the bromination of a suitable aminofluorobenzophenone

precursor. The presence of the activating amino group directs the electrophilic substitution of

bromine to the para position. The following diagram illustrates a generalized workflow for its

synthesis.
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Representative Synthetic Workflow

(Start: 2-Amino-2'-f|uorobenzophenon9

1. React with

Brominating Agent (e.g., NBS)
in Solvent (e.g., DCM)

2. Induce

Electrophilic Aromatic Substitution
(Bromination)

. Proceed to

Aqueous Workup & Extraction

. Isolate crude product for

Purification
(e.g., Column Chromatography)

5. Yield pure product

Final Product:
2-Amino-5-bromo-2'-fluorobenzophenone
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Role as a Pharmaceutical Intermediate

(Z-Amino-S-bromo-Z‘-)

fluorobenzophenone

Starting Material

Multi-Step Synthesis
(e.g., Cyclization, Functionalization)

Yields
Active Pharmaceutical Ingredient
(e.g., Flubromazepam)
Modulates

Biological Target
(e.g., GABA-A Receptor)

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Analytical Workflow for Purity Assessment
Sample Preparation
(Dissolve in Mobile Phase)

1. Injection

HPLC System
(C18 Column, UV Detector)

2. Elution

(Chromatographic Separatior)

3. Monitoring

(UV Detection & Data Acquisition)

4. Analysis

Purity Calculation
(% Area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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